Cas no 1698146-49-4 (2-Amino-3-bromo-4-chlorobenzoic acid)

2-Amino-3-bromo-4-chlorobenzoic acid structure
1698146-49-4 structure
Product Name:2-Amino-3-bromo-4-chlorobenzoic acid
CAS No:1698146-49-4
MF:C7H5BrClNO2
MW:250.477100133896
MDL:MFCD32173628
CID:4742292
PubChem ID:19612021
Update Time:2024-03-01

2-Amino-3-bromo-4-chlorobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-amino-3-bromo-4-chlorobenzoic acid
    • 2-Amino-3-bromo-4-chlorobenzoic acid
    • MDL: MFCD32173628
    • Inchi: 1S/C7H5BrClNO2/c8-5-4(9)2-1-3(6(5)10)7(11)12/h1-2H,10H2,(H,11,12)
    • InChI Key: VHGUTMWHZMCGGV-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=CC(C(=O)O)=C1N)Cl

Computed Properties

  • Exact Mass: 248.91922g/mol
  • Monoisotopic Mass: 248.91922g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 250.48g/mol
  • XLogP3: 2.6
  • Topological Polar Surface Area: 63.3

2-Amino-3-bromo-4-chlorobenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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